Ethyl 3-(4-chlorophenyl)-4-oxo-5-[(2-phenoxyacetyl)amino]thieno[3,4-d]pyridazine-1-carboxylate
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Description
Ethyl 3-(4-chlorophenyl)-4-oxo-5-[(2-phenoxyacetyl)amino]thieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C23H18ClN3O5S and its molecular weight is 483.92. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antibacterial Activity
Researchers have explored the synthesis of novel thieno[2,3-c]pyridazines, starting from compounds such as 3-amino-5-phenyl-2-ethoxycarbonylthieno[2,3-c]pyridazine, to develop new compounds with potential antibacterial properties. For example, one study detailed the preparation of various novel thieno[2,3-c]pyridazines, demonstrating their synthesis through reactions with ethyl chloroacetate and other reagents, followed by evaluations of their antibacterial activities (Al-Kamali et al., 2014). Similarly, the synthesis of related heterocycles has been reported, where compounds were tested for antibacterial and antifungal activities, highlighting the chemical versatility and potential pharmacological applications of these compounds (Radwan & Bakhite, 1999).
Antimicrobial Potential
The exploration of thieno[2,3-c]pyridazine derivatives extends to the evaluation of their antimicrobial properties. Studies have synthesized various derivatives, such as ethyl 5-amino-3,4-diphenylthieno[2,3-c]pyridazine-6-carboxylate, and subjected them to antimicrobial activity tests against a range of pathogens. The research indicates promising antimicrobial potential for some synthesized compounds, suggesting their utility in developing new antimicrobial agents (Sirakanyan et al., 2015; Gad et al., 2020).
Chemical Synthesis and Biological Activity
The chemical synthesis of thieno[2,3-c]pyridazine derivatives and their potential biological activities continue to be an area of active research. New synthetic routes and methods have been developed to create a variety of compounds within this class, with subsequent investigations into their biological effects. These studies not only contribute to the understanding of the chemical properties of these compounds but also open possibilities for their application in treating microbial infections and possibly other conditions (Sah et al., 2014).
properties
IUPAC Name |
ethyl 3-(4-chlorophenyl)-4-oxo-5-[(2-phenoxyacetyl)amino]thieno[3,4-d]pyridazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18ClN3O5S/c1-2-31-23(30)20-17-13-33-21(25-18(28)12-32-16-6-4-3-5-7-16)19(17)22(29)27(26-20)15-10-8-14(24)9-11-15/h3-11,13H,2,12H2,1H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYTVEWSNTCWXQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)COC3=CC=CC=C3)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18ClN3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.